Cas no 408325-19-9 (5-(chloromethyl)-2-methyl-1H-imidazole)

• Product Name: 5-(chloromethyl)-2-methyl-1H-imidazole
• CAS No: 408325-19-9
• MF: C₅H₇ClN₂
• MW: 130.575479745865
• MDL: MFCD10696683
• CID: 4713985
• PubChem ID: 15080234
• Update Time: 2025-05-20

5-(chloromethyl)-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-methyl-1H-imidazole
• 1H-Imidazole, 5-(chloromethyl)-2-methyl-
• AB57911
• 5-(CHLOROMETHYL)-2-METHYL-1H-IMIDAZOLE
• 5-(chloromethyl)-2-methyl-1H-imidazole

• MDL： MFCD10696683
• Inchi： 1S/C5H7ClN2/c1-4-7-3-5(2-6)8-4/h3H,2H2,1H3,(H,7,8)
• InChI Key： VAVBLSHGHBUHAL-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 341.6±17.0 °C at 760 mmHg
• Flash Point: 191.0±6.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-(chloromethyl)-2-methyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 5-(chloromethyl)-2-methyl-1H-imidazole

5-(Chloromethyl)-2-Methyl-1H-Imidazole: A Comprehensive Overview

The compound 5-(chloromethyl)-2-methyl-1H-imidazole, identified by the CAS number 408325-19-9, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the imidazole family, which is a five-membered ring containing two nitrogen atoms. The presence of a chloromethyl group at the 5-position and a methyl group at the 2-position introduces unique chemical properties, making it a versatile building block for advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 5-(chloromethyl)-2-methyl-1H-imidazole in the development of novel materials with tailored electronic properties. Researchers have explored its use as a precursor for synthesizing conductive polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional electrical conductivity and stability, making them ideal candidates for applications in flexible electronics, energy storage devices, and sensors.

The synthesis of 5-(chloromethyl)-2-methyl-1H-imidazole typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The introduction of the chloromethyl group at the 5-position is achieved through a carefully controlled alkylation reaction, while the methyl group at the 2-position is introduced via methylation under specific conditions. This synthesis pathway ensures high purity and structural integrity, which are critical for downstream applications.

In terms of applications, 5-(chloromethyl)-2-methyl-1H-imidazole has shown promise in the field of catalysis. Its ability to coordinate with transition metals makes it an effective ligand for homogeneous catalysts used in organic synthesis. Recent research has demonstrated its role in accelerating key reactions such as alkene hydrofunctionalization and cross-coupling reactions, which are fundamental to the production of fine chemicals and pharmaceutical intermediates.

The electronic properties of 5-(chloromethyl)-2-methyl-1H-imidazole have also been leveraged in the development of advanced materials for optoelectronic devices. By incorporating this compound into conjugated systems, scientists have achieved enhanced charge transport properties, which are essential for efficient light-emitting diodes (LEDs) and photovoltaic cells. These advancements underscore its potential in contributing to next-generation electronic devices with improved performance and sustainability.

In addition to its material science applications, 5-(chloromethyl)-2-methyl-1H-imidazole has been investigated for its biological activity. Studies have shown that this compound exhibits moderate antibacterial and antifungal properties, making it a potential candidate for developing new classes of antimicrobial agents. Further research is ongoing to optimize its bioavailability and efficacy while minimizing potential side effects.

The versatility of 5-(chloromethyl)-2-methyl-1H-imidazole extends to its use as an intermediate in organic synthesis. Its ability to undergo various functional group transformations enables the construction of complex molecules with precision. This capability has been particularly valuable in drug discovery programs where precise control over molecular architecture is crucial for achieving desired pharmacological profiles.

In conclusion, 5-(chloromethyl)-2-methyl-1H-imidazole, with its unique chemical structure and diverse functional groups, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from materials science to pharmacology, reflecting its immense potential as a versatile building block for innovative solutions. As research progresses, new insights into its properties and applications are expected to further enhance its role in advancing scientific and technological frontiers.